2-(dimethylamino)-N-(3-sulfamoylphenyl)acetamide

• Molecular Formula: C10H15N3O3S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: 2-(dimethylamino)-N-(3-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C10H15N3O3S/c1-13(2)7-10(14)12-8-4-3-5-9(6-8)17(11,15)16/h3-6H,7H2,1-2H3,(H,12,14)(H2,11,15,16)
• InChI Key: IVKKHYUMYGSDDB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)NC1=CC(=CC=C1)S(=O)(=O)N

Description

2-(dimethylamino)-N-(3-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C10H15N3O3S and its molecular weight is 257.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask was charged with 3-aminobenzene sulfonamide (3.3 g, 19 mmol), and 20 mL of 1:1 acetone:H2O. The solution was stirred at room temperature until the aminobenzene sulfonamide had dissolved. The flask was then cooled in an ice bath and dimethylamino-acetyl chloride HCl (4.6 g, 29 mmol) was added. To the resulting slurry sodium bicarbonate (4.8 g, 57 mmol) was added over a 15 m period. After 30 min the reaction was removed from the ice bath and allowed to stir at room temperature for 15 h. The reaction mixture was then filtered and washed with methanol and acetonitrile. The filtrate was dried on a rotary evaporator to yield 2-(dimethylamino)-N-(3-sulfamoyl-phenyl)acetamide, which was submitted to the next step without further purification. MS (EI) m/z C10H15N3O3S: 258.0 (MH+).